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Compound of Interest

Compound Name:

(3-

Benzyloxypropyl)triphenylphospho

nium bromide

Cat. No.: B156124 Get Quote

An In-depth Technical Guide to (3-
Benzyloxypropyl)triphenylphosphonium
bromide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of (3-Benzyloxypropyl)triphenylphosphonium bromide, a

versatile phosphonium salt widely utilized in organic synthesis and medicinal chemistry.

Chemical Structure and Identification
(3-Benzyloxypropyl)triphenylphosphonium bromide is a quaternary phosphonium salt. The

structure consists of a triphenylphosphine core bonded to a 3-benzyloxypropyl chain, with

bromide as the counter-ion.

Chemical Structure:

(Where Ph represents a phenyl group)

Key identifiers for this compound are summarized in the table below.
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Physicochemical Properties
(3-Benzyloxypropyl)triphenylphosphonium bromide is a white to off-white powder at room

temperature.[1] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of (3-Benzyloxypropyl)triphenylphosphonium bromide

Property Value Reference

CAS Number 54314-85-1 [1][2][3][4]

Molecular Formula C₂₈H₂₈BrOP [1][4]

Linear Formula C₆H₅CH₂O(CH₂)₃P(C₆H₅)₃Br

Molecular Weight 491.40 g/mol [1][4]

Melting Point 153-154 °C [1]

Appearance White to off-white powder [1]

Purity ≥97% [3][5]

SMILES String

[Br-].C(COCc1ccccc1)C--

INVALID-LINK--

(c3ccccc3)c4ccccc4

InChI Key
DWYCJWXMZGVGJV-

UHFFFAOYSA-M

Experimental Protocols
This section details the methodologies for the synthesis of (3-
Benzyloxypropyl)triphenylphosphonium bromide and its subsequent use in a classic Wittig

reaction.

The synthesis of the title compound is typically achieved through a two-step process, starting

with the preparation of 3-benzyloxy-1-bromopropane from 3-benzyloxy-1-propanol, followed by

the reaction with triphenylphosphine.

Step 1: Synthesis of 3-benzyloxy-1-bromopropane
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A common method for the bromination of 3-benzyloxy-1-propanol involves the use of a

brominating agent such as phosphorus tribromide (PBr₃) or a mixture of N-bromosuccinimide

(NBS) and triphenylphosphine.

Materials: 3-benzyloxy-1-propanol, N-bromosuccinimide (NBS), triphenylphosphine (PPh₃),

dichloromethane (DCM).

Procedure:

Dissolve triphenylphosphine in anhydrous dichloromethane in a round-bottom flask under

an inert atmosphere (e.g., nitrogen or argon) and cool the solution in an ice bath.

Slowly add N-bromosuccinimide to the cooled solution while stirring.

Add 3-benzyloxy-1-propanol dropwise to the reaction mixture.

Allow the reaction to warm to room temperature and stir for several hours until completion

(monitored by TLC).

Quench the reaction with water and extract the organic layer.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by column chromatography to yield 3-benzyloxy-1-bromopropane.

Step 2: Synthesis of (3-Benzyloxypropyl)triphenylphosphonium bromide

Materials: 3-benzyloxy-1-bromopropane, triphenylphosphine (PPh₃), toluene or acetonitrile.

Procedure:

Dissolve 3-benzyloxy-1-bromopropane and an equimolar amount of triphenylphosphine in

a suitable solvent such as toluene or acetonitrile in a round-bottom flask.

Reflux the mixture for several hours. The product will often precipitate out of the solution

as a white solid.
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Cool the reaction mixture to room temperature.

Collect the precipitate by vacuum filtration.

Wash the solid with a non-polar solvent (e.g., diethyl ether or hexanes) to remove any

unreacted starting materials.

Dry the resulting white solid under vacuum to obtain pure (3-
Benzyloxypropyl)triphenylphosphonium bromide.

The following diagram illustrates the synthesis workflow.
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Step 1: Preparation of 3-Benzyloxy-1-bromopropane

Step 2: Synthesis of the Phosphonium Salt

Dissolve PPh3 in anhydrous DCM

Slowly add NBS at 0°C

Add 3-benzyloxy-1-propanol dropwise

Warm to RT and stir

Workup (Quench, Extract, Wash, Dry, Concentrate)

Purify by column chromatography

3-Benzyloxy-1-bromopropane

Dissolve 3-benzyloxy-1-bromopropane and PPh3 in toluene

Use in next step

Reflux the mixture

Cool to room temperature

Collect precipitate by filtration

Wash with non-polar solvent

Dry under vacuum

(3-Benzyloxypropyl)triphenylphosphonium bromide

Click to download full resolution via product page

Synthesis of (3-Benzyloxypropyl)triphenylphosphonium bromide.

This compound is a precursor to a Wittig reagent, which is used to convert aldehydes and

ketones into alkenes.
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Materials: (3-Benzyloxypropyl)triphenylphosphonium bromide, a strong base (e.g., n-

butyllithium (n-BuLi) or sodium hydride (NaH)), an anhydrous aprotic solvent (e.g., THF or

DMSO), an aldehyde or ketone (e.g., benzaldehyde).

Procedure:

Suspend (3-Benzyloxypropyl)triphenylphosphonium bromide in an anhydrous aprotic

solvent in a flame-dried, three-necked flask under an inert atmosphere.

Cool the suspension to 0 °C or -78 °C, depending on the base used.

Slowly add a strong base (e.g., n-BuLi) to the suspension. The formation of the ylide is

often indicated by a color change (typically to orange or red).

Stir the mixture for about 30 minutes to an hour to ensure complete ylide formation.

Slowly add a solution of the aldehyde or ketone (e.g., benzaldehyde) in the same

anhydrous solvent to the ylide solution.

Allow the reaction mixture to warm to room temperature and stir for several hours or

overnight.

Quench the reaction by adding water or a saturated aqueous solution of ammonium

chloride (NH₄Cl).

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography to isolate the desired alkene. The

main byproduct is triphenylphosphine oxide.

The general mechanism of the Wittig reaction is depicted below.
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Phosphonium Salt
(R-CH₂-P⁺Ph₃ Br⁻)

Phosphorus Ylide
(R-CH=PPh₃)

+ Base

Strong Base
(e.g., n-BuLi)

Oxaphosphetane Intermediate

+ Carbonyl

Aldehyde or Ketone
(R'-C(=O)-R'')

Alkene
(R-CH=C(R')R'')

Decomposition

Triphenylphosphine Oxide
(O=PPh₃)

Decomposition

Click to download full resolution via product page

General mechanism of the Wittig reaction.

Applications in Research and Drug Development
(3-Benzyloxypropyl)triphenylphosphonium bromide is a valuable reagent with several

applications in organic synthesis and medicinal chemistry.

Wittig Reagent Precursor: Its primary application is as a precursor to the corresponding

phosphorus ylide for use in the Wittig reaction.[1] This reaction is a fundamental tool for the

stereoselective synthesis of alkenes from aldehydes and ketones.

Synthesis of Bioactive Molecules: This reagent is particularly useful in the synthesis of

complex molecules with potential therapeutic applications. It has been used as a reactant in
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the preparation of inhibitors of heat shock protein (Hsp90), which are being investigated as

antitumor agents.[6]

Complex Organic Synthesis: It serves as a key building block in the synthesis of natural

product-like molecules, such as spirocyclohexadienones and carpanone-like structures.[6]

Drug Delivery: The lipophilic triphenylphosphonium cation can facilitate the transport of

molecules across cell membranes, particularly the mitochondrial membrane. This property is

being explored for the targeted delivery of therapeutic agents to mitochondria.

Material Science: The unique chemical structure of this phosphonium salt makes it a

candidate for incorporation into advanced materials, such as polymers and coatings, to

impart specific properties.

Safety and Handling
(3-Benzyloxypropyl)triphenylphosphonium bromide should be handled with appropriate

safety precautions in a well-ventilated fume hood. It is known to cause skin and serious eye

irritation, and may cause respiratory irritation.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat. For

handling larger quantities, a dust mask or respirator is recommended.

Storage: Store in a tightly sealed container in a cool, dry place.

In case of contact:

Eyes: Immediately flush with plenty of water for at least 15 minutes.

Skin: Wash off with soap and plenty of water.

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Inhalation: If breathed in, move person into fresh air. If not breathing, give artificial

respiration.
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Always consult the Safety Data Sheet (SDS) for complete safety and handling information

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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